N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Applications
Synthesis of Heterocyclic Compounds : A study by Ergun et al. (2014) highlights the synthesis of novel compounds including furan-fused heterocycles, which are crucial in pharmaceutical research and development. The method involves intramolecular cyclization and additional transformations in cyclization of furan-fused heterocycle (Ergun, Dengiz, Ozer, Şahin, & Balcı, 2014).
Development of Chitosan Schiff Bases : A research by Hamed et al. (2020) focuses on the synthesis of chitosan Schiff bases incorporating heteroaryl pyrazole derivatives. These compounds, characterized by various analyses, show potential in biological applications due to their antimicrobial activity (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).
Biological and Pharmacological Applications
Antimicrobial and Anticancer Activities : Research by Zaki, Al-Gendey, and Abdelhamid (2018) explores the synthesis of pyridine and thioamide derivatives, including compounds with furan-2-yl groups, which exhibit significant biological activities, including antimicrobial and anticancer properties (Zaki, Al-Gendey, & Abdelhamid, 2018).
Synthesis of N-alkylated Derivatives for Biological Applications : A study by El-Essawy and Rady (2011) discusses the synthesis of N-alkylated derivatives based on furan-2-yl-methylidene. These compounds are vital for creating various pharmaceutical agents (El-Essawy & Rady, 2011).
Phleomycin Amplification : Brown and Cowden (1982) investigated compounds with furan-2-yl substituents for their ability to amplify phleomycin, an antibiotic, against bacteria like Escherichia coli. This is significant for enhancing antibiotic efficacy (Brown & Cowden, 1982).
Chemical Reactivity and Mechanistic Studies
Reactivity of Furan-2-yl Derivatives : The study by Aleksandrov and El’chaninov (2017) focused on the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, indicating the versatile chemical properties and reactivity of furan-2-yl derivatives in various chemical reactions (Aleksandrov & El’chaninov, 2017).
Palladium-Catalyzed Condensation Reactions : A study by Lu, Wu, and Yoshikai (2014) on the palladium-catalyzed condensation of N-aryl imines and alkynylbenziodoxolones to form multisubstituted furans showcases the utility of furan derivatives in complex chemical synthesis (Lu, Wu, & Yoshikai, 2014).
Mechanism of Action
Target of Action
The compound contains a furan ring and a pyrazole ring, both of which are common motifs in medicinal chemistry. Furan derivatives have been found to exhibit a wide range of biological activities . Pyrazole derivatives are also known to interact with various biological targets, including enzymes and receptors.
Properties
IUPAC Name |
N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c25-20(21(7-12-26-13-8-21)19-4-2-1-3-5-19)22-9-10-24-15-18(14-23-24)17-6-11-27-16-17/h1-6,11,14-16H,7-10,12-13H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMYGBYBKOOGMNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)NCCN3C=C(C=N3)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.